7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[(3-chlorophenyl)methyl]-8-[[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-1,3-dimethylpurine-2,6-dione
• InChI: InChI=1S/C26H29ClN6O3/c1-29-24-23(25(34)30(2)26(29)35)33(16-18-5-4-6-19(27)15-18)22(28-24)17-31-11-13-32(14-12-31)20-7-9-21(36-3)10-8-20/h4-10,15H,11-14,16-17H2,1-3H3
• InChI Key: DNVIASQCOBUSPT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)N(C(=N2)CN3CCN(CC3)C4=CC=C(C=C4)OC)CC5=CC(=CC=C5)Cl
• Molecular Formula: C26H29ClN6O3
• Molecular Weight: 509.0 g/mol
• CAS No.: 851940-12-0

Description

7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C26H29ClN6O3 and its molecular weight is 509.01. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiovascular Activity

Research into derivatives of 7-(3-chlorobenzyl)-8-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-1,3-dimethyl-1H-purine-2,6(3H,7H)-dione has demonstrated promising results in cardiovascular applications. Specifically, certain derivatives have shown strong prophylactic antiarrhythmic activity and hypotensive effects. This indicates potential utility in the development of cardiovascular drugs targeting arrhythmias and hypertension. The study also explored the compounds' alpha(1)- and alpha(2)-adrenoreceptor affinities, providing a foundational understanding of their interaction with cardiovascular receptors (Chłoń-Rzepa et al., 2004).

Antiasthmatic Agents

Another significant application is in the development of antiasthmatic agents. Derivatives of this compound have been synthesized and characterized, showing significant vasodilator activity. These findings are crucial as vasodilation can relieve asthmatic symptoms by widening the airways and improving air flow to the lungs. The research highlights the compound's potential as a base for creating effective antiasthmatic medications, with specific derivatives outperforming standard treatments like Cilostazol in preliminary evaluations (Bhatia et al., 2016).

Antihistaminic Activity

The compound's derivatives have also been evaluated for antihistaminic activity, indicating their potential use in treating allergies. Some derivatives effectively inhibited histamine-induced bronchospasm and passive cutaneous anaphylaxis, suggesting that modifications to the compound could lead to new, effective antihistamines. This research provides a pathway for developing treatments for allergic reactions and conditions related to histamine release (Pascal et al., 1985).